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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of Disulfo-ICG-DBCO disodium salt in dimethyl

sulfoxide (DMSO), a critical parameter for the effective design and execution of experiments in

diagnostics, imaging, and drug delivery. While specific quantitative solubility data for Disulfo-
ICG-DBCO disodium in DMSO is not readily available in public literature, this document

provides solubility information for structurally related compounds and a comprehensive protocol

for determining solubility.

Comparative Solubility of ICG Analogs in DMSO
The solubility of indocyanine green (ICG) and its derivatives can be influenced by modifications

to the core structure. The addition of sulfonate groups, as in Disulfo-ICG-DBCO, typically

enhances aqueous solubility; however, its effect on solubility in organic solvents like DMSO can

vary. The table below presents available solubility data for closely related analogs to provide a

reference point for researchers.
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Compound
Molecular
Weight

Solubility in
DMSO

Concentration
(mM)

Notes

ICG-DBCO 989.25 g/mol 50 mg/mL[1] 50.54 mM[1]

Requires

sonication.

Hygroscopic

DMSO can

significantly

impact solubility.

[1]

Indocyanine

Green (ICG)
775.0 g/mol ~10 mg/mL[2] ~12.9 mM -

Experimental Protocol: Determining Solubility in
DMSO
The following protocol outlines a general method for determining the solubility of Disulfo-ICG-
DBCO disodium in DMSO. This procedure is designed to establish a clear, usable stock

solution and to ascertain an approximate solubility limit.

Materials:

Disulfo-ICG-DBCO disodium salt

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Vortex mixer

Bath sonicator

Analytical balance

Calibrated pipettes

Clear glass vials

Procedure:
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Preparation:

Equilibrate the Disulfo-ICG-DBCO disodium salt vial to room temperature before

opening to prevent condensation of moisture.

Use anhydrous DMSO or a freshly opened bottle to minimize the impact of water, which

can affect the solubility of hygroscopic compounds.

Initial Stock Solution Preparation (Example for 10 mg/mL):

Accurately weigh 1 mg of Disulfo-ICG-DBCO disodium salt into a clean, dry vial.

Add 100 µL of DMSO to the vial. This creates a target concentration of 10 mg/mL.

Cap the vial tightly.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution against a light source for any undissolved particulate matter.

If particulates remain, place the vial in a bath sonicator for 5-10 minutes. Caution: Avoid

excessive heating of the sample, as this can degrade the compound.

Repeat visual inspection. If the solution is clear, the compound is soluble at this

concentration.

Determining Maximum Solubility (If Necessary):

If the initial solution is clear, incrementally add small, pre-weighed amounts of the

compound to the solution.

After each addition, repeat the vortexing and sonication steps until the compound no

longer dissolves and a persistent precipitate or suspension is observed.

The highest concentration at which the compound fully dissolves is the approximate

solubility limit.
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Storage of Stock Solution:

Once dissolved, store the stock solution in a tightly sealed vial, protected from light.

For long-term storage, it is recommended to store at -20°C or -80°C. MedChemExpress

suggests that ICG-DBCO stock solutions are stable for 6 months at -80°C and 1 month at

-20°C when protected from light.[1]

Workflow for Stock Solution Preparation and
Solubility Assessment
The following diagram illustrates the logical workflow for preparing a stock solution of Disulfo-
ICG-DBCO disodium in DMSO and assessing its solubility.
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Preparation

Dissolution Process

Solubility Assessment

Outcome

Start

Weigh Disulfo-ICG-DBCO

Add Anhydrous DMSO

Vortex Vigorously

Sonicate if Needed

Visually Inspect:
Is Solution Clear?

Soluble: Store Stock Solution

Yes

Insoluble: Re-evaluate Concentration

No

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction

Product & Application

Disulfo-ICG-DBCO
(in DMSO Solution)

Copper-Free
Click Chemistry

Azide-Modified Target
(e.g., Bacteria)

Fluorescently Labeled
Target

Detection via
Photothermal Lysis & ATP Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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